Cas no 85600-11-9 ( )

• Product Name: &nbsp
• CAS No: 85600-11-9
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 990747
• PubChem ID: 230053
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• benzylcarbamic acid,phenylmethanamine
• CCG-38107
• benzylcarbamic acid compound with benzylamine (1:1)
• NSC24515
• NCI24515
• NCGC00013311
• NSC-24515
• CHEMBL1374501
• 85600-11-9
• NCGC00096428-01
• DTXSID60282108
• NCI60_001960
• NCGC00013311-02
• SCHEMBL25357749
•  

• Inchi： 1S/C8H9NO2.C7H9N/c10-8(11)9-6-7-4-2-1-3-5-7;8-6-7-4-2-1-3-5-7/h1-5,9H,6H2,(H,10,11);1-5H,6,8H2
• InChI Key： CGABNMAUJREYGO-UHFFFAOYSA-N
• SMILES： OC(NCC1C=CC=CC=1)=O.NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 258.137
• Monoisotopic Mass: 258.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Boiling Point: 457.9°C at 760 mmHg
• Flash Point: 230.7°C